Cas no 1822673-81-3 (Benzaldehyde, 3-fluoro-2-hydroxy-4-iodo-)

• Product Name: Benzaldehyde, 3-fluoro-2-hydroxy-4-iodo-
• CAS No: 1822673-81-3
• MF: C₇H₄FIO₂
• MW: 266.008337974548
• CID: 6393663
• PubChem ID: 98041661
• Update Time: 2024-01-11

Benzaldehyde, 3-fluoro-2-hydroxy-4-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-fluoro-2-hydroxy-4-iodo-
• 3-fluoro-2-hydroxy-4-iodobenzaldehyde
• 1822673-81-3
• EN300-7774203

• Inchi： 1S/C7H4FIO2/c8-6-5(9)2-1-4(3-10)7(6)11/h1-3,11H
• InChI Key： PLTIQGSIRIGRCP-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(I)C(F)=C1O

Computed Properties

• Exact Mass: 265.92401g/mol
• Monoisotopic Mass: 265.92401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 2.114±0.06 g/cm3(Predicted)
• Boiling Point: 271.8±40.0 °C(Predicted)
• pka: 6.06±0.15(Predicted)